Cas no 700-87-8 (2-Methoxyphenyl isocyanate)

2-Methoxyphenyl isocyanate Properties

Names and Identifiers

• 2-Isocyanatoanisole
• 2-Methoxyphenyl isocyanate (o-Anisyl isocyanate)
• 2-Methoxyphenyl Isocyanate
• 1-Isocyanato-2-methoxybenzene
• o-Methoxyphenyl Isocyanate
• Isocyanic Acid 2-Methoxyphenyl Ester
• Isocyanicacid, o-methoxyphenyl ester (6CI,7CI,8CI)
• o-Anisyl isocyanate
• 2-Methoxyphenylisocyanate
• Benzene, 1-isocyanato-2-methoxy-
• 1-isocyanato-2-methoxy-benzene
• O-Anisylisocyanate
• SUVCZZADQDCIEQ-UHFFFAOYSA-N
• 2-methoxybenzenisocyanate
• methoxyphenyl isocyanate
• 2-methoxyphenyl-isocyanate
• orthomethoxyphenylisocyanate
• 2-methoxy phenyl isocyanate
• 1-isocyanato-2-methoxy
• F2190-0551
• NS00037005
• DTXSID1061025
• D77648
• GEO-02775
• BB 0253724
• CS-W004119
• SCHEMBL77114
• 1-isocyanato-2-methoxy benzene
• AKOS000120522
• EINECS 211-853-5
• MFCD00002004
• SY048800
• W-104569
• InChI=1/C8H7NO2/c1-11-8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
• EN300-20962
• 1-Isocyanato-2-methoxybenzene #
• FT-0632841
• SUVCZZADQDCIEQ-UHFFFAOYSA-
• PS-10296
• 2-Methoxyphenyl isocyanate, 99%
• I0439
• 700-87-8
• A836767
• BBL027367
• DB-021304
• ALBB-007520
• STK504590
• +Expand

• MDL： MFCD00002004
• InChIKey： SUVCZZADQDCIEQ-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c1-11-8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1N=C=O
• BRN： 387700

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.048
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• LogP: 1.66250
• PSA: 38.66000
• Refractive Index: n20/D 1.5414(lit.)
• Water Partition Coefficient: React
• Boiling Point: 96°C/10mmHg(lit.)
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive
• Density: 1.122 g/mL at 25 °C(lit.)

2-Methoxyphenyl isocyanate Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S27-S28-S36/39-S36/37/39-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

2-Methoxyphenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters